Cas no 1804451-85-1 (Methyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1804451-85-1
• MF: C₈H₅Cl₂F₂NO₂
• MW: 256.033607244492
• CID: 4850454
• Update Time: 2025-05-21

Methyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C8H5Cl2F2NO2/c1-15-8(14)4-2-3(9)5(10)6(13-4)7(11)12/h2,7H,1H3
• InChI Key： FXHDIMGQYNIKMH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=O)OC)N=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate

Comprehensive Analysis of Methyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1804451-85-1)

The compound Methyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1804451-85-1) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring dichloro and difluoromethyl substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel crop protection agents and drug candidates.

In recent years, the demand for fluorinated pyridines has surged, driven by their enhanced metabolic stability and bioavailability. Methyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate exemplifies this trend, as its difluoromethyl group contributes to improved lipophilicity and target binding affinity. This aligns with the growing focus on sustainable agriculture and precision medicine, where efficient and eco-friendly compounds are prioritized. Searches for terms like "fluorinated pyridine applications" and "pyridine carboxylate synthesis" reflect this shift in interest.

The synthesis of Methyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate involves multi-step reactions, including halogenation and esterification, to achieve high purity and yield. Its carboxylate ester functionality further enhances its versatility, enabling downstream modifications for tailored applications. Analytical techniques such as NMR spectroscopy and HPLC are critical for characterizing this compound, ensuring compliance with industry standards. Keywords like "pyridine derivative characterization" and "CAS 1804451-85-1 specifications" are frequently queried by quality control specialists.

From an environmental perspective, the compound's chloro and fluoro substituents necessitate careful handling to minimize ecological impact. However, its efficacy at low concentrations makes it a candidate for green chemistry initiatives. This dual focus on performance and sustainability resonates with current discussions on "eco-friendly agrochemicals" and "green synthesis routes," which dominate academic and industrial forums.

In conclusion, Methyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate represents a convergence of innovation and practicality in modern chemistry. Its structural features and applications address pressing challenges in crop yield optimization and therapeutic development, making it a compound of enduring relevance. As research progresses, its role in advancing sustainable solutions will likely expand, further solidifying its importance in scientific and industrial contexts.